Cas no 62009-17-0 (3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro-)

62009-17-0 structure
Product name:3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro-
3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro-
- N-butyl-N-ethyl-5-nitropyridine-3-sulfonamide
- SCHEMBL11642523
- DTXSID20506812
- 62009-17-0
- CHEMBL27737
-
- Inchi: InChI=1S/C11H17N3O4S/c1-3-5-6-13(4-2)19(17,18)11-7-10(14(15)16)8-12-9-11/h7-9H,3-6H2,1-2H3
- InChI Key: IYKFCMBNHVSXED-UHFFFAOYSA-N
- SMILES: CCCCN(CC)S(=O)(=O)C1=CN=CC(=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 287.09411
- Monoisotopic Mass: 287.09397721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 93.41
3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro- Related Literature
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
-
Kaiming Hou New J. Chem., 2019,43, 10826-10833
-
F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
62009-17-0 (3-Pyridinesulfonamide, N-butyl-N-ethyl-5-nitro-) Related Products
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